Cas no 1807305-92-5 (3-Hydroxy-5-methoxypicolinonitrile)

• Product Name: 3-Hydroxy-5-methoxypicolinonitrile
• CAS No: 1807305-92-5
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 4802687
• Update Time: 2025-06-13

3-Hydroxy-5-methoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methoxypicolinonitrile

• Inchi： 1S/C7H6N2O2/c1-11-5-2-7(10)6(3-8)9-4-5/h2,4,10H,1H3
• InChI Key： HZIWKEACNYQWSC-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC(C#N)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 1.1
• Topological Polar Surface Area: 66.1

Additional information on 3-Hydroxy-5-methoxypicolinonitrile

Exploring the Properties and Applications of 3-Hydroxy-5-methoxypicolinonitrile (CAS No. 1807305-92-5)

3-Hydroxy-5-methoxypicolinonitrile (CAS No. 1807305-92-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile-substituted picolinonitrile derivative combines a hydroxyl group at the 3-position and a methoxy group at the 5-position, creating a versatile scaffold for drug discovery. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel heterocyclic compounds in medicinal chemistry.

The compound's molecular structure (C₇H₆N₂O₂) features both hydrogen bond donor (hydroxyl) and acceptor (nitrile and methoxy) sites, making it valuable for molecular interactions in biological systems. Researchers are particularly interested in its metabolic stability and bioavailability enhancement properties, which are critical factors in modern drug development. These characteristics position 3-Hydroxy-5-methoxypicolinonitrile as a promising candidate for addressing current challenges in targeted therapy development.

In synthetic chemistry, this compound serves as a key intermediate for constructing more complex nitrogen-containing heterocycles. Its reactivity profile allows for various transformations, including nucleophilic substitutions and cyclization reactions. The presence of both electron-donating (methoxy) and electron-withdrawing (nitrile) groups creates interesting electronic effects that can be exploited in catalyzed cross-coupling reactions, a hot topic in green chemistry research.

Analytical characterization of 1807305-92-5 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for research applications, with most commercial suppliers offering ≥95% purity grades. Recent advancements in process optimization have improved the synthetic routes to this compound, reducing byproducts and enhancing yield – addressing common search queries about cost-effective synthesis of specialized nitriles.

From a commercial perspective, the demand for 3-Hydroxy-5-methoxypicolinonitrile reflects broader trends in custom synthesis and contract research services. Pharmaceutical companies increasingly seek unique building blocks for fragment-based drug discovery, making this compound relevant to current drug pipeline discussions. Its stability under standard storage conditions (typically 2-8°C in inert atmosphere) also makes it practical for laboratory use.

Environmental and safety assessments of 1807305-92-5 indicate it requires standard laboratory handling precautions, similar to other nitrile compounds. Researchers frequently search for information about proper waste disposal methods and compatibility with common solvents, which should be addressed through proper SDS documentation. The compound's ecological impact appears moderate based on current data, though full environmental fate studies remain ongoing.

Future research directions for this compound may explore its potential in material science applications, particularly as a precursor for functionalized polymers or coordination complexes. The growing interest in bio-based materials and sustainable chemistry solutions could further elevate the importance of such specialized intermediates. As synthetic methodologies advance, we anticipate new publications exploring the structure-activity relationships of derivatives based on this core scaffold.

For researchers investigating structure-based drug design, 3-Hydroxy-5-methoxypicolinonitrile offers valuable opportunities for molecular docking studies. Its moderate size and polar functionality make it suitable for probing protein-ligand interactions, particularly in enzymes containing metal ion cofactors. These applications align well with current interests in computational chemistry and AI-assisted drug discovery platforms.

The global market for such specialized intermediates continues to grow, driven by increased R&D spending in precision medicine and agricultural science. Suppliers of 1807305-92-5 should provide comprehensive analytical data and certificates of analysis to meet industry standards, as these are frequent search terms among quality-conscious researchers. Proper documentation of storage conditions and handling procedures remains essential for maintaining compound integrity.

In conclusion, 3-Hydroxy-5-methoxypicolinonitrile represents an important example of how targeted molecular modifications can create valuable research tools for multiple scientific disciplines. Its combination of hydrogen bonding capacity, electronic diversity, and synthetic versatility ensures continued relevance in both academic and industrial settings. As research into heterocyclic pharmaceuticals advances, this compound will likely play an increasingly significant role in developing next-generation therapeutic agents.